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Compound of Interest

Compound Name: Dibenzyl sulfoxide

Cat. No.: B177149 Get Quote

Essential Safety and Handling Guide for Dibenzyl
Sulfoxide
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Dibenzyl sulfoxide, ensuring safe laboratory practices. While Dibenzyl sulfoxide is not

classified as a hazardous substance under the OSHA Hazard Communication Standard (29

CFR 1910.1200), adherence to good industrial hygiene and safety protocols is paramount.[1]

Hazard Identification
Although not formally classified as hazardous, some safety data suggests Dibenzyl sulfoxide
may cause irritation to the eyes, skin, or respiratory tract. One source indicates it could be

harmful if swallowed, denoted by the GHS07 pictogram.[2] Therefore, exercising caution and

using appropriate personal protective equipment is essential.

Personal Protective Equipment (PPE)
The following table outlines the recommended PPE for handling Dibenzyl sulfoxide to

minimize exposure risk.
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Protection Type Equipment Specification

Eye/Face Protection
Safety glasses or chemical

safety goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[1][3]

Skin Protection Chemical-resistant gloves

Nitrile rubber gloves with a

minimum thickness of 0.11 mm

are recommended for both full

and splash contact.

Protective clothing

A standard lab coat or other

appropriate protective clothing

should be worn to prevent skin

exposure.[1][3]

Respiratory Protection Generally not required

Respiratory protection is not

necessary under normal

laboratory conditions with

adequate ventilation. A particle

filter respirator should be

considered if dust generation

is unavoidable.[1][3]

Operational Plan: Step-by-Step Guidance
A systematic approach to the handling of Dibenzyl sulfoxide is critical for maintaining a safe

laboratory environment.

Receiving and Storage
Inspection: Upon delivery, carefully inspect the container for any signs of damage or leakage.

Storage Conditions: Store the chemical in a tightly sealed container in a cool, dry, and well-

ventilated area.

Incompatible Materials: Keep Dibenzyl sulfoxide away from strong oxidizing agents, heat

sources, flames, and sparks.[1][3] Due to its hygroscopic nature, avoid exposure to moisture.

[1]
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Labeling: Ensure all containers are clearly and accurately labeled with the chemical name

and any relevant hazard warnings.

Handling and Use
Ventilation: Always handle Dibenzyl sulfoxide in a well-ventilated space, such as a

chemical fume hood.

Personal Hygiene: Avoid all direct contact with skin, eyes, and clothing.[4] Eating, drinking, or

smoking while handling chemicals is strictly prohibited. Always wash hands thoroughly after

handling.

Dust Prevention: As Dibenzyl sulfoxide is a solid, handle it carefully to prevent the

formation of airborne dust.[3]

Spill Response
Small Spills:

Ensure the area is well-ventilated.

Wear the appropriate PPE as detailed above.

Carefully sweep the solid material into a suitable, labeled container for disposal.[1]

Avoid actions that could generate dust.

Thoroughly clean the spill area with soap and water.

Large Spills:

Immediately evacuate the affected area.

Eliminate all potential ignition sources.

Prevent the spilled material from entering drains or waterways.

Follow the containment and cleanup procedures for small spills, using non-sparking tools

where appropriate.
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First-Aid Measures
Exposure Route First-Aid Procedure

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

ensuring to lift the eyelids. Seek medical

attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water while removing any

contaminated clothing. If irritation occurs or

persists, seek medical attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek medical attention.[1]

Ingestion

Rinse the mouth with water and then drink

plenty of water. Do not induce vomiting. Seek

immediate medical attention.[1]

Disposal Plan
Waste Characterization: Users are responsible for determining if the chemical waste is

hazardous. Always consult and comply with local, regional, and national hazardous waste

regulations for accurate classification.[1]

Disposal Method: All chemical waste must be disposed of in accordance with federal, state,

and local environmental regulations. It is recommended to use a licensed professional waste

disposal service.[5]

Container Disposal: Empty containers should be treated as hazardous waste and disposed

of in the same manner as the chemical product. Do not reuse empty containers.

Physicochemical Data
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Property Value

Physical State Powder Solid[1]

Appearance Off-white[1]

Melting Point 130 - 131 °C / 266 - 267.8 °F[1]

pH 6.0-6.5 (0.3g/L aqueous solution)[1]

Stability
Stable under normal conditions; hygroscopic.[1]

[3]

Visual Workflow for Handling and Disposal
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Workflow for Handling Dibenzyl Sulfoxide
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Caption: Workflow for the safe handling and disposal of Dibenzyl sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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